Cas no 1222556-61-7 (2-(Difluoromethyl)benzyl Bromide)

2-(Difluoromethyl)benzyl Bromide structure
1222556-61-7 structure
Product Name:2-(Difluoromethyl)benzyl Bromide
CAS No:1222556-61-7
MF:C8H7BrF2
MW:221.041988611221
CID:1015906
PubChem ID:22671472
Update Time:2025-04-20

2-(Difluoromethyl)benzyl Bromide Chemical and Physical Properties

Names and Identifiers

    • 1-BROMOMETHYL-2-DIFLUOROMETHYL-BENZENE
    • 5-Bromo-1-methyl-1H-pyrazole-3-carboxylic acid
    • PS-10017
    • AT24780
    • 1-Bromomethyl-2-(difluoromethyl)benzene
    • DTXSID301272302
    • CS-0442954
    • 1-(bromomethyl)-2-(difluoromethyl)benzene
    • AKOS023600986
    • XYB55661
    • MFCD18791598
    • 1222556-61-7
    • EN300-1084864
    • SCHEMBL2306517
    • 2-(difluoromethyl)benzylbromide
    • 2-(Difluoromethyl)benzyl bromide
    • 2-(Difluoromethyl)benzyl Bromide
    • Inchi: 1S/C8H7BrF2/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,8H,5H2
    • InChI Key: FWLGQGRZCBWBJT-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=CC=1C(F)F

Computed Properties

  • Exact Mass: 219.96992g/mol
  • Monoisotopic Mass: 219.96992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 361.1±27.0 °C at 760 mmHg
  • Flash Point: 172.2±23.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Difluoromethyl)benzyl Bromide Security Information

2-(Difluoromethyl)benzyl Bromide Pricemore >>

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